Cas no 1951441-24-9 (benzyl N-(3-methylpyrrolidin-3-yl)carbamate;hydrochloride)

• Product Name: benzyl N-(3-methylpyrrolidin-3-yl)carbamate;hydrochloride
• CAS No: 1951441-24-9
• MDL: MFCD27997398
• CID: 4632852
• Update Time: 2025-05-24

benzyl N-(3-methylpyrrolidin-3-yl)carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-methylpyrrolidin-3-yl)carbamate;hydrochloride

• MDL： MFCD27997398

Additional information on benzyl N-(3-methylpyrrolidin-3-yl)carbamate;hydrochloride

Comprehensive Overview of Benzyl N-(3-methylpyrrolidin-3-yl)carbamate Hydrochloride (CAS No. 1951441-24-9)

Benzyl N-(3-methylpyrrolidin-3-yl)carbamate hydrochloride (CAS No. 1951441-24-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of pyrrolidine, a structure frequently encountered in medicinal chemistry due to its versatility in drug design. The benzyl carbamate moiety and the 3-methylpyrrolidine backbone contribute to its unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for N-(3-methylpyrrolidin-3-yl)carbamate derivatives has surged, driven by their potential applications in targeted therapies and drug discovery. Researchers are particularly interested in its role as a building block for modulators of central nervous system (CNS) targets, given the pyrrolidine scaffold's prevalence in neuroactive compounds. The hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies. This aligns with current trends in small molecule drug development, where improved pharmacokinetics is a key focus area.

The synthesis of benzyl N-(3-methylpyrrolidin-3-yl)carbamate hydrochloride typically involves multi-step organic reactions, including carbamate formation and subsequent salt preparation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These quality control measures address growing industry concerns about compound characterization standards, a topic frequently searched in academic and industrial forums.

From a regulatory perspective, this compound falls under general laboratory chemicals, with no significant restrictions reported. However, users often search for "safe handling of carbamate derivatives" or "stability of pyrrolidine-based compounds," reflecting broader EHS (Environmental, Health, and Safety) awareness. Proper storage conditions (typically 2-8°C in airtight containers) and standard laboratory precautions are recommended to maintain its stability over time.

Emerging applications of CAS 1951441-24-9 include its exploration in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery. The 3-methylpyrrolidine segment may serve as a linker component in these bifunctional molecules, capitalizing on its balanced polarity and conformational flexibility. This connects to trending searches about "next-generation drug modalities" and "targeted protein degradation," highlighting how traditional chemical scaffolds adapt to cutting-edge methodologies.

Commercial availability of benzyl N-(3-methylpyrrolidin-3-yl)carbamate hydrochloride varies by supplier, with researchers often comparing "bulk pricing for research chemicals" or "custom synthesis options." The compound's technical data sheets typically report >95% purity, with some suppliers offering analytical certificates for regulated applications. These details respond to frequent queries about "quality benchmarks for pharmaceutical intermediates" in procurement discussions.

Future research directions may explore the structure-activity relationships (SAR) of this carbamate derivative, particularly how modifications to the benzyl group or pyrrolidine nitrogen affect biological activity. Such studies align with persistent industry interests in "scaffold hopping strategies" and "privileged structures in medicinal chemistry." The compound's molecular weight (calculated for the free base: 234.29 g/mol) and logP characteristics make it suitable for lead optimization programs.

In summary, benzyl N-(3-methylpyrrolidin-3-yl)carbamate hydrochloride represents an important tool compound for modern drug discovery. Its dual functionality as both a carbamate-protected amine and a substituted pyrrolidine offers synthetic versatility, while ongoing research continues to uncover novel applications in emerging therapeutic paradigms. The compound's relevance persists as pharmaceutical scientists address contemporary challenges in drug-like properties optimization and molecular design efficiency.